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Compound Name:
Butanenitrile, 4-

(dichlorophenylsilyl)-

Cat. No.: B090840 Get Quote

An In-Depth Technical Guide to Butanenitrile, 4-
(dichlorophenylsilyl)-
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data and literature for "Butanenitrile, 4-(dichlorophenylsilyl)-
" (CAS Number: 1078-96-2) are scarce. This guide is a comprehensive review based on the

established chemistry of its constituent functional groups—the butanenitrile core and the

dichlorophenylsilyl moiety—and provides inferred properties and plausible experimental

protocols based on analogous compounds.

Introduction
Butanenitrile, 4-(dichlorophenylsilyl)- is an organosilicon compound featuring a terminal

nitrile group and a reactive dichlorophenylsilyl group. The unique combination of these

functionalities suggests its potential as a versatile intermediate in organic synthesis and

materials science. The nitrile group can be transformed into various other functional groups,

while the dichlorosilyl moiety allows for the introduction of the phenylsilyl scaffold into other

molecules, making it a potentially valuable building block in drug discovery and development.

[1][2][3][4][5] Organosilicon compounds, in general, are explored for their potential to enhance

the pharmacological properties of drug candidates.[1][5]
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Physicochemical Properties
While specific experimental data for Butanenitrile, 4-(dichlorophenylsilyl)- is not readily

available, its properties can be estimated based on its structural components.

Table 1: Estimated Physicochemical Properties of Butanenitrile, 4-(dichlorophenylsilyl)-

Property Value Source/Basis

Molecular Formula C10H11Cl2NSi [6]

Molecular Weight 244.19 g/mol [6]

IUPAC Name

4-

(Dichlorophenylsilyl)butanenitril

e

[6]

CAS Number 1078-96-2 [6]

Boiling Point Estimated >200 °C

Based on related

dichlorosilanes and

butyronitrile derivatives.[7][8]

Density Estimated >1.0 g/mL
Based on the presence of

silicon and chlorine.

Solubility

Soluble in aprotic organic

solvents (e.g., DCM, THF,

diethyl ether). Reacts with

protic solvents (e.g., water,

alcohols).

General solubility of

organochlorosilanes and

nitriles.[7]

Synthesis
A plausible and efficient method for the synthesis of Butanenitrile, 4-(dichlorophenylsilyl)- is
the hydrosilylation of an unsaturated nitrile, such as 3-butenenitrile, with dichlorophenylsilane.

This reaction typically utilizes a transition metal catalyst, most commonly a platinum-based

catalyst like Speier's or Karstedt's catalyst.[9]

Proposed Synthetic Pathway:
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Caption: Proposed synthesis of Butanenitrile, 4-(dichlorophenylsilyl)-.

Experimental Protocol: Hydrosilylation of 3-Butenenitrile

Disclaimer: This is a generalized protocol based on similar hydrosilylation reactions and should

be optimized for safety and efficiency.

Materials:

3-Butenenitrile

Dichlorophenylsilane

Speier's catalyst (H2PtCl6 in isopropanol) or Karstedt's catalyst

Anhydrous toluene (or other suitable aprotic solvent)

Inert gas (Argon or Nitrogen)

Procedure:

All glassware should be thoroughly dried and the reaction conducted under an inert

atmosphere.

In a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel, add 3-butenenitrile and anhydrous toluene.

Add the platinum catalyst (typically in the ppm range relative to the silane).

Heat the mixture to a gentle reflux.

Add dichlorophenylsilane dropwise from the dropping funnel to the refluxing mixture. An

exothermic reaction may be observed.

After the addition is complete, continue to reflux the mixture for several hours until the

reaction is complete (monitor by GC or TLC).

Cool the reaction mixture to room temperature.
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The product can be purified by fractional distillation under reduced pressure to remove the

solvent and any unreacted starting materials.

Reactivity and Potential Applications
The reactivity of Butanenitrile, 4-(dichlorophenylsilyl)- is dictated by its two primary

functional groups: the nitrile and the dichlorosilyl group.

Table 2: Summary of Potential Reactions

Functional
Group

Reagent/Condi
tion

Product Reaction Type Reference

Nitrile (-CN) LiAlH4

5-Amino-1-

phenyl-1-

silapentane

derivative

Reduction [10][11]

H3O+, heat

4-

(Dichlorophenylsi

lyl)butanoic acid

Hydrolysis [12][13]

Grignard

Reagent (RMgX)

followed by

H3O+

Ketone derivative
Nucleophilic

Addition
[10][11]

Dichlorosilyl (-

SiCl2Ph)
Water/Moisture

Phenylsiloxane

oligomers/polym

ers

Hydrolysis

Alcohols (ROH)
Dialkoxyphenylsil

yl derivative
Alcoholysis

Grignard

Reagent (R'MgX)

Dialkylphenylsilyl

or

diarylphenylsilyl

derivative

Nucleophilic

Substitution

General Reactivity Workflow:
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Caption: Potential reaction pathways for Butanenitrile, 4-(dichlorophenylsilyl)-.

Potential Applications:

Intermediate in Drug Discovery: The nitrile group can serve as a precursor to amines,

carboxylic acids, or ketones, which are common functional groups in pharmaceuticals.[10]

[11][12][13][14][15][16] The phenylsilyl moiety can be used to introduce silicon into a drug

candidate, potentially improving its metabolic stability and pharmacokinetic profile.[1][4][5]

Monomer for Polysiloxanes: The dichlorosilyl group can undergo hydrolysis and

polycondensation to form polysiloxanes. The pendant butanenitrile group would introduce

functionality into the polymer backbone, which could be further modified.

Surface Modification Agent: The reactive Si-Cl bonds can react with hydroxyl groups on

surfaces like silica or glass, allowing for the covalent attachment of the butanenitrile

functionality.

Safety and Handling
Dichlorophenylsilanes are corrosive and react with moisture to produce hydrogen chloride

(HCl) gas. Therefore, Butanenitrile, 4-(dichlorophenylsilyl)- should be handled in a well-

ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses, lab coat) should be worn.

The compound is likely to be combustible.

The nitrile group can be toxic.[4]

This guide provides a foundational understanding of Butanenitrile, 4-(dichlorophenylsilyl)-,
based on established chemical principles. Further experimental investigation is necessary to

fully characterize its properties and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

